Cas no 1789036-57-2 (3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide)

• Product Name: 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide
• CAS No: 1789036-57-2
• MF: C₁₀H₂₃N₃O
• MW: 201.30912232399
• CID: 6594632
• PubChem ID: 110481527
• Update Time: 2025-10-31

3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-7493872
• 1789036-57-2
• 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide

• Inchi： 1S/C10H23N3O/c1-11(2)7-6-10(14)13(5)9-8-12(3)4/h6-9H2,1-5H3
• InChI Key： DVAYSLRTYKCWSS-UHFFFAOYSA-N
• SMILES： O=C(CCN(C)C)N(C)CCN(C)C

Computed Properties

• Exact Mass: 201.184112366g/mol
• Monoisotopic Mass: 201.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 26.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide

Professional Introduction to 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide (CAS No. 1789036-57-2)

3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1789036-57-2, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this amide derivative incorporates multiple nitrogen-containing functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The compound’s name, 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide, provides a detailed insight into its chemical composition. The presence of two dimethylamino groups at the 3-position and another dimethylamino group attached to an ethyl chain at the N-position suggests a high degree of basicity and potential for participation in hydrogen bonding interactions. Additionally, the N-methylpropanamide moiety at the other end of the molecule introduces a polar amide group, which is crucial for solubility and interaction with biological targets.

In recent years, research on this compound has been increasingly focused on its pharmacological properties. The combination of basic nitrogen atoms and the amide group makes it a promising candidate for drug development. Specifically, studies have explored its potential as an intermediate in synthesizing more complex pharmacophores that could target various therapeutic pathways. The compound’s ability to act as a ligand or a precursor in medicinal chemistry has been highlighted in several academic publications.

One of the most intriguing aspects of 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide is its role in bioorganic synthesis. Researchers have utilized this compound to develop novel catalysts and reagents that facilitate efficient transformations in organic synthesis. The dual functionality provided by the dimethylamino groups allows for selective modifications, making it an invaluable tool in constructing complex molecular architectures. This has opened up new avenues for developing innovative synthetic strategies in both academic and industrial settings.

The pharmaceutical industry has also shown interest in this compound due to its potential biological activity. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, where modulation of neurotransmitter activity is crucial. The basic nature of the dimethylamino groups could allow for interactions with acidic or polar biological targets, such as enzymes or receptors involved in neurotransmission. While further research is needed to fully elucidate its pharmacological profile, these initial findings are promising.

From a synthetic chemistry perspective, 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide serves as a versatile building block. Its structural features enable it to participate in various reactions, including nucleophilic substitutions, eliminations, and condensations. This flexibility makes it useful for constructing more complex molecules with tailored properties. The compound’s stability under different reaction conditions also enhances its utility as a synthetic intermediate.

The growing interest in this compound has led to advancements in its production methods. Modern synthetic techniques have enabled more efficient and scalable synthesis of 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide, reducing costs and improving yields. These improvements are crucial for facilitating further research and potential commercial applications. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, fostering more diverse applications across multiple disciplines.

In conclusion, 3-(dimethylamino)-N-[2-(dimethylamino)ethyl]-N-methylpropanamide (CAS No. 1789036-57-2) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs and synthetic methodologies. As ongoing research continues to uncover its capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.